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Compound of Interest

Compound Name: Blumenol C glucoside

Cat. No.: B1159586 Get Quote

Essential Safety and Handling Guide for
Blumenol C Glucoside
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Blumenol C glucoside (CAS No. 135820-80-3)[1], including operational procedures

and disposal plans. By adhering to these step-by-step instructions, you can minimize risks and

ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Blumenol C glucoside requires careful handling to avoid potential health hazards. The

compound is associated with the following hazard statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

To mitigate these risks, the use of appropriate Personal Protective Equipment (PPE) is

mandatory. The following table summarizes the required PPE for handling Blumenol C
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glucoside.

Body Part Required PPE Specifications & Rationale

Hands Chemical-resistant gloves

Nitrile or other suitable material

to prevent skin contact and

irritation.

Eyes/Face
Safety goggles and/or face

shield

Protects against splashes,

dust, and serious eye irritation.

[3][4]

Body Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.[3]

Respiratory Respirator

Recommended when handling

the powder to avoid respiratory

tract irritation. Use in a well-

ventilated area.[5]

Operational Procedures for Safe Handling
Follow these procedural steps to ensure the safe handling of Blumenol C glucoside from

receipt to use in experiments.

1. Preparation and Weighing:

Always handle Blumenol C glucoside powder within a well-ventilated fume hood to

minimize inhalation risks.

Before weighing, ensure all necessary PPE is correctly worn.

Use a dedicated, clean weighing vessel and tools.

Avoid creating dust during transfer. If dust is generated, use appropriate respiratory

protection.[5]
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2. Dissolving the Compound:

When dissolving in a solvent, add the powder slowly to the solvent to prevent splashing.

If the solvent is volatile, ensure adequate ventilation.

The recommended storage for Blumenol C glucoside in solvent is -80°C for up to one year.

[1]

3. Experimental Use:

Clearly label all solutions containing Blumenol C glucoside.

When conducting experiments, ensure that all personnel in the vicinity are aware of the

potential hazards.

Avoid contact with skin and eyes. In case of contact, follow the first aid measures outlined

below.

Emergency and First Aid Procedures
In the event of accidental exposure, immediate action is crucial.
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Exposure Type First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration.[5]

Skin Contact

Immediately flush the affected area with copious

amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[5]

Eye Contact

Check for and remove any contact lenses. Flush

eyes with large amounts of water for at least 15

minutes, ensuring to lift the upper and lower

eyelids. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with plenty of water. Seek immediate medical

attention.[5]

Storage and Disposal Plan
Proper storage and disposal are critical for laboratory safety and environmental protection.

Storage:

Powder: Store at -20°C for long-term stability (up to 3 years).[1]

In Solvent: Store at -80°C for up to one year.[1]

Keep the container tightly closed in a dry and well-ventilated place.[5]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[5]

Collect waste in suitable, closed containers labeled for disposal.[5]
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Contaminated materials (e.g., gloves, weighing paper) should be treated as hazardous

waste and disposed of accordingly.

// Node Definitions prep [label="Preparation", fillcolor="#F1F3F4", fontcolor="#202124"]; ppe

[label="Wear Appropriate PPE\n(Gloves, Goggles, Lab Coat, Respirator)", fillcolor="#FBBC05",

fontcolor="#202124"]; weigh [label="Weighing in Fume Hood", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; dissolve [label="Dissolving in Solvent", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; experiment [label="Experimental Use", fillcolor="#34A853",

fontcolor="#FFFFFF"]; storage [label="Storage\nPowder: -20°C\nSolution: -80°C",

fillcolor="#5F6368", fontcolor="#FFFFFF"]; disposal [label="Waste Disposal",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; spill [label="Accidental Spill/Exposure",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; first_aid [label="First Aid Procedures",

fillcolor="#FBBC05", fontcolor="#202124"]; cleanup [label="Contain and Clean Spill",

fillcolor="#FBBC05", fontcolor="#202124"];

// Logical Flow prep -> ppe [label="Step 1"]; ppe -> weigh [label="Step 2"]; weigh -> dissolve

[label="Step 3"]; dissolve -> experiment [label="Step 4"]; experiment -> storage [label="Post-

Experiment"]; experiment -> disposal [label="End of Workflow"];

// Contingency Flow {weigh, dissolve, experiment} -> spill [style=dashed, color="#EA4335"];

spill -> first_aid [label="If Personal Exposure"]; spill -> cleanup [label="If Environmental Spill"];

cleanup -> disposal; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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